2-(3-benzoyl-6,7-dimethoxy-4-oxoquinolin-1(4H)-yl)-N-(3,4-difluorophenyl)acetamide

• IUPAC Name: 2-(3-benzoyl-6,7-dimethoxy-4-oxoquinolin-1-yl)-N-(3,4-difluorophenyl)acetamide
• InChI: InChI=1S/C26H20F2N2O5/c1-34-22-11-17-21(12-23(22)35-2)30(14-24(31)29-16-8-9-19(27)20(28)10-16)13-18(26(17)33)25(32)15-6-4-3-5-7-15/h3-13H,14H2,1-2H3,(H,29,31)
• InChI Key: IRKYBUYXSXQCOT-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(=C1)C(=O)C(=CN2CC(=O)NC3=CC(=C(C=C3)F)F)C(=O)C4=CC=CC=C4)OC
• Molecular Formula: C26H20F2N2O5
• Molecular Weight: 478.4 g/mol

Description

2-(3-benzoyl-6,7-dimethoxy-4-oxoquinolin-1(4H)-yl)-N-(3,4-difluorophenyl)acetamide is a useful research compound. Its molecular formula is C26H20F2N2O5 and its molecular weight is 478.452. The purity is usually 95%.
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Scientific Research Applications

Antitumor Activity

A study by (Al-Suwaidan et al., 2016) discusses the synthesis and evaluation of a series of 3-benzyl-substituted-4(3H)-quinazolinones for their in vitro antitumor activity. The study highlights the significant antitumor properties of these compounds, including a specific focus on 2-(3-benzyl-6,7-dimethoxy-4-oxo-3,4-dihydroquinazolin-2-ylthio)-N-(3,4,5-trimethoxyphenyl)acetamide, which demonstrated broad-spectrum antitumor activity.

Structural Aspects and Properties

The structural aspects and properties of certain amide-containing isoquinoline derivatives, closely related to the compound , were studied by (Karmakar et al., 2007). This research explored how these compounds interact with different acids and their resulting forms, which may have implications for the studied compound's properties and applications.

Synthesis and Molecular Structure Analysis

A study conducted by (Niederstein & Peter, 1989) focuses on the synthesis of N-acylcatecholamines and 3,4-dihydro-6,7-isoquinolinedioles from N-acyl-3,4-dimethoxyphenethylamines, which are structurally similar to the target compound. This research is vital for understanding the chemical behavior and potential applications of such compounds in various fields.

Synthesis and Application in Neuropharmacology

The work of (Citraro et al., 2006) explored the effects of non-competitive AMPA receptor antagonists, including N-acetyl-1-(4-chlorophenyl)-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline, in the context of absence epilepsy. This suggests potential neuropharmacological applications for structurally similar compounds, including the one .